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For Immediate Release

BEIJING – December 14, 2025 – The structural elucidation of novel antibiotic compounds is a

cornerstone of drug discovery and development. This technical guide provides an in-depth

analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic data for 3-Methyl-
chuangxinmycin (MCM), a recently identified congener of the antibiotic chuangxinmycin.[1]

This document is intended for researchers, scientists, and drug development professionals

engaged in the study of natural products and the development of new antibacterial agents.

Introduction
3-Methyl-chuangxinmycin is a derivative of chuangxinmycin, an antibiotic known for its

unique indole-dihydrothiopyran heterocyclic skeleton.[1] The structural determination of this

new analogue was accomplished through extensive one- and two-dimensional NMR

spectroscopy.[1] This guide presents a comprehensive summary of the reported ¹H and ¹³C

NMR data, alongside the experimental protocols utilized for their acquisition.

Spectroscopic Data
The following tables summarize the ¹H and ¹³C NMR spectroscopic data for 3-Methyl-
chuangxinmycin, as reported in the primary literature. The data were acquired in DMSO-d₆.
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Table 1: ¹H NMR Spectroscopic Data for 3-Methyl-
chuangxinmycin (DMSO-d₆)

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

2 3.88 d 4.8

3 3.25 m

4-CH₃ 1.15 d 6.6

6 7.28 d 7.8

7 6.90 t 7.8

8 7.00 t 7.8

9 7.55 d 7.8

11-NH 11.20 s

Data extracted from the supporting information of "Iterative Methylation Leads to 3-

Methylchuangxinmycin Production in Actinoplanes tsinanensis CPCC 200056".

Table 2: ¹³C NMR Spectroscopic Data for 3-Methyl-
chuangxinmycin (DMSO-d₆)
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Position Chemical Shift (δ) ppm

2 50.1

3 35.1

3a 126.9

4-CH₃ 20.9

5a 125.1

6 118.0

7 118.9

8 120.9

9 111.4

9a 136.2

10a 108.9

COOH 173.8

Data extracted from the supporting information of "Iterative Methylation Leads to 3-

Methylchuangxinmycin Production in Actinoplanes tsinanensis CPCC 200056".

Experimental Protocols
The NMR spectra for 3-Methyl-chuangxinmycin were recorded on a Bruker AVANCE III 500

MHz spectrometer. The sample was dissolved in DMSO-d₆. Chemical shifts (δ) are reported in

parts per million (ppm) and are referenced to the residual solvent signals (DMSO-d₆: δH 2.50

and δC 39.52). Coupling constants (J) are reported in Hertz (Hz). Standard pulse programs

were used for 1D ¹H and ¹³C NMR as well as 2D experiments such as COSY, HSQC, and

HMBC to facilitate the structural assignment.

Visualization of Chemical Structure
To aid in the interpretation of the NMR data, the chemical structure of 3-Methyl-
chuangxinmycin is provided below.
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Caption: Chemical structure of 3-Methyl-chuangxinmycin.

Logical Relationship of Structural Elucidation
The following diagram illustrates the logical workflow used for the structural elucidation of 3-
Methyl-chuangxinmycin, starting from the raw experimental data to the final confirmed

structure.

Experimental Data Acquisition

Data Analysis and Interpretation

1D NMR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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